2-(1-Benzylpiperidin-4-yl)acetic acid hydrochloride

• IUPAC Name: 2-(1-benzylpiperidin-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C14H19NO2.ClH/c16-14(17)10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13;/h1-5,12H,6-11H2,(H,16,17);1H
• InChI Key: GBHAAUKHXCERKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)CC2=CC=CC=C2.Cl
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• CAS No.: 99944-02-2

Description

2-(1-Benzylpiperidin-4-yl)acetic acid hydrochloride (2-BPAH) is an organic compound belonging to the class of piperidine derivatives. It is a white crystalline powder with a melting point of 132-134°C and a solubility of 10 mg/mL in water. 2-BPAH is widely used in the synthesis of various drugs and compounds, as well as in scientific research.

Scientific Research Applications

Alcohol Oxidation Systems

2-(1-Benzylpiperidin-4-yl)acetic acid hydrochloride is used in the development of efficient alcohol oxidation systems. An example is the TEMPO-catalyzed alcohol oxidation system, which employs environmentally friendly solvents and achieves high yields of carbonyl compounds from various alcohols. This system tolerates various heteroaromatic rings and C=C bonds, and the oxidant used in this process is recyclable, which is advantageous for sustainable chemical processes (Li & Zhang, 2009).

Pharmaceutical Synthesis

This compound plays a role in the synthesis of pharmaceuticals. For example, it is used in the manufacturing route of GPIIb/IIIa receptor antagonists, showcasing its utility in the production of complex therapeutic agents. The process involves multiple steps, including lipase-catalysed resolution and palladium-catalysed aminocarbonylation, reflecting the compound's versatility in synthetic chemistry (Atkins et al., 2003).

Catalytic Hydrogenation Research

Research in catalytic hydrogenation has used this compound to study the effects of various solvents and reaction conditions. These studies provide insights into how different molecular descriptors of nonreactive solvents relate to kinetic parameters in hydrogenation reactions (Jelčić et al., 2016).

Synthesis of Acetylcholinesterase Inhibitors

This compound is also involved in the synthesis of acetylcholinesterase inhibitors, which are significant in studying pharmacokinetic profiles of drugs like E2020. This highlights its relevance in the development of drugs for neurological disorders (Iimura et al., 1989).

Development of Energetic Materials

In the field of materials science, this compound contributes to the synthesis of energetic materials. It is involved in the formation of nitroiminotetrazolate salts, demonstrating its application in the development of advanced materials with specific energetic properties (Joo et al., 2012).

Synthesis routes and methods

Procedure details

A mixture of 8 parts of ethyl 1-(phenylmethyl)-4-piperidineacetate hydrochloride and 80 parts of a dilute hydrochloric acid solution was stirred and refluxed for 4 hours. After cooling, the reaction mixture was evaporated. The residue was washed with 2-propanone and the solvent was evaporated again. The solid residue was washed with 2-propanone, filtered off and dried, yielding 6 parts of 1-(phenylmethyl)-4-piperidineacetic acid hydrochloride; mp. 137°-145° C. (2).